Cas no 2160-38-5 (2-bromo-3,5-dinitrothiophene)

2-bromo-3,5-dinitrothiophene structure
2-bromo-3,5-dinitrothiophene structure
Product Name:2-bromo-3,5-dinitrothiophene
CAS No:2160-38-5
MF:C4HBrN2O4S
MW:253.030738592148
CID:2835969
PubChem ID:2778173
Update Time:2025-04-21

2-bromo-3,5-dinitrothiophene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-3,5-dinitrothiophene
    • 2-Brom-3,5-dinitro-thiophen;2-bromo-3,5-dinitro-thiophene;Thiophene,2-bromo-3,5-dinitro;
    • 2-bromo-3,5-di-nitrothiophene
    • AT45634
    • Thiophene, 2-bromo-3,5-dinitro-
    • DTXSID10380800
    • 2160-38-5
    • DTXCID40331825
    • SCHEMBL11269447
    • Inchi： 1S/C4HBrN2O4S/c5-4-2(6(8)9)1-3(12-4)7(10)11/h1H
    • InChI Key： HTCDWPFRFHFXLG-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C([N+](=O)[O-])S1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.88400
  • Monoisotopic Mass: 251.88404Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 119.88000
  • LogP: 3.37340

2-bromo-3,5-dinitrothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-bromo-3,5-dinitrothiophene Production Method

Production Method 1

7311-63-9 7311-63-9
2160-38-5 2160-38-5
89283-24-9 89283-24-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  -5 °C; 1 h, 0 °C
Reference
Synthesis of 5-bromo-4-nitro-2-thiophenecarbonitrile and its aromatic nucleophilic substitution reactions
Sakharov, V. N.; Smirnov, A. V.; Dorogov, M. V., Izvestiya Vysshikh Uchebnykh Zavedenii, 2007, 50(9), 93-96

2-bromo-3,5-dinitrothiophene Raw materials

2-bromo-3,5-dinitrothiophene Preparation Products

2-bromo-3,5-dinitrothiophene Related Literature

2160-38-5 (2-bromo-3,5-dinitrothiophene) Related Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd